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Compound of Interest

Compound Name:
1-fluoro-2-methoxy-3-(propan-2-

yl)benzene

CAS No.: 1167056-80-5

Cat. No.: B3215863

Get Quote

[label="C-Alkylation Byproducts\n(DMC

Reaction pathways and troubleshooting nodes for the O-methylation of 2-fluorophenol.

Part 4: Validated Experimental Protocols
Protocol A: High-Yield O-Methylation using MeI (Low-
Temperature / Cesium Effect)
Use this protocol when rapid, small-scale synthesis is required and MeI is permissible.

Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar under an

argon atmosphere, add 2-fluorophenol (1.0 equiv) and anhydrous DMF (to reach a 0.2 M

concentration).

Deprotonation: Add anhydrous Cesium Carbonate (Cs₂CO₃, 1.5 equiv). Stir the suspension

at room temperature for 15 minutes to ensure complete deprotonation. The mixture will

develop a slight yellow tint.
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Alkylation: Cool the flask to 0 °C using an ice bath. Add Methyl Iodide (MeI, 1.2 equiv)

dropwise via syringe to control the exotherm.

Reaction: Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C)

for 2–4 hours. Crucial: Do not heat the reaction above 40 °C to prevent MeI volatilization.

Workup: Quench the reaction with distilled water. Extract the aqueous layer 3x with Ethyl

Acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter,

and concentrate under reduced pressure.

Protocol B: Green O-Methylation using DMC and Phase
Transfer Catalysis
Use this protocol for scale-up or when strict green chemistry mandates require avoiding toxic

alkyl halides.

Preparation: In a round-bottom flask equipped with a reflux condenser, combine 2-

fluorophenol (1.0 equiv), Dimethyl Carbonate (DMC, 5.0 equiv - acting as both reagent and

solvent), and anhydrous K₂CO₃ (1.5 equiv).

Catalyst Addition: Add Tetrabutylammonium Bromide (TBAB, 0.1 equiv) as the phase transfer

catalyst.

Reaction: Heat the mixture to 90–100 °C (gentle reflux of DMC) for 5–8 hours. The PTC

facilitates the transfer of the phenoxide into the organic phase, allowing the reaction to

proceed efficiently at atmospheric pressure without requiring an autoclave[1].

Workup: Cool the vessel to room temperature. Filter the heterogeneous mixture to remove

the inorganic salts (K₂CO₃ and KHCO₃). Wash the filter cake with a small amount of ethyl

acetate to ensure total product recovery.

Purification: Concentrate the filtrate under reduced pressure to remove excess DMC. The

crude 2-fluoroanisole can be purified via vacuum distillation or silica gel chromatography.
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Title: Why is ortho fluoro phenol a weaker acid than ortho chlorophenol?
Source: mdpi.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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